Cas no 2172539-33-0 (2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)
2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1598322
- 2172539-33-0
- 2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
- 2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
-
- Inchi: 1S/C14H26N4O2/c1-11(4-8-19-2)18-14(12-5-9-20-10-6-12)13(3-7-15)16-17-18/h11-12H,3-10,15H2,1-2H3
- InChI Key: ODBYLHUUOSCXIG-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)C1=C(CCN)N=NN1C(C)CCOC
Computed Properties
- Exact Mass: 282.20557608g/mol
- Monoisotopic Mass: 282.20557608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 75.2Ų
2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1598322-0.05g |
2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172539-33-0 | 0.05g |
$1895.0 | 2023-06-04 | ||
| Enamine | EN300-1598322-0.1g |
2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172539-33-0 | 0.1g |
$1986.0 | 2023-06-04 | ||
| Enamine | EN300-1598322-0.25g |
2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172539-33-0 | 0.25g |
$2077.0 | 2023-06-04 | ||
| Enamine | EN300-1598322-0.5g |
2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172539-33-0 | 0.5g |
$2167.0 | 2023-06-04 | ||
| Enamine | EN300-1598322-1.0g |
2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172539-33-0 | 1g |
$2257.0 | 2023-06-04 | ||
| Enamine | EN300-1598322-2.5g |
2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172539-33-0 | 2.5g |
$4424.0 | 2023-06-04 | ||
| Enamine | EN300-1598322-5.0g |
2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172539-33-0 | 5g |
$6545.0 | 2023-06-04 | ||
| Enamine | EN300-1598322-10.0g |
2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172539-33-0 | 10g |
$9704.0 | 2023-06-04 | ||
| Enamine | EN300-1598322-50mg |
2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172539-33-0 | 50mg |
$1895.0 | 2023-09-23 | ||
| Enamine | EN300-1598322-100mg |
2-[1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172539-33-0 | 100mg |
$1986.0 | 2023-09-23 |
2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
Comprehensive Overview of 2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172539-33-0)
The compound 2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS No. 2172539-33-0, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique molecular framework, featuring a 1,2,3-triazole core and oxan-4-yl and 4-methoxybutan-2-yl substituents, has garnered attention for its versatility in drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to modulate biological pathways.
In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 1H-1,2,3-triazol-4-yl moiety in this compound is a key structural motif often explored in click chemistry, a technique widely adopted in drug development and bioconjugation. This aligns with the growing interest in targeted therapies and precision medicine, where molecular specificity is paramount. The compound's CAS No. 2172539-33-0 serves as a critical identifier for researchers sourcing high-purity materials for experimental studies.
The 4-methoxybutan-2-yl and oxan-4-yl groups in this molecule contribute to its lipophilicity and conformational flexibility, factors that influence its pharmacokinetic properties. These attributes are highly relevant in the context of central nervous system (CNS) drug design, a hot topic in pharmaceutical research. With the rise of neurodegenerative diseases and mental health disorders, scientists are increasingly focusing on compounds that can cross the blood-brain barrier (BBB). The structural features of 2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,3-triazol-4-ylethan-1-amine suggest potential applicability in this domain, though further validation is required.
From a synthetic chemistry perspective, the compound's CAS No. 2172539-33-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its utility as a chemical intermediate. Its synthesis often involves multicomponent reactions (MCRs) or catalyzed cycloadditions, methodologies that align with the industry's push toward green chemistry and atom economy. These trends resonate with the global emphasis on sustainable synthesis, a priority for both academic and industrial researchers.
Beyond pharmaceuticals, the compound's heterocyclic scaffold has implications in agrochemical innovation. With increasing concerns about food security and crop protection, triazole-based compounds are being investigated for their pesticidal and herbicidal activities. The oxan-4-yl group, in particular, may enhance binding affinity to plant enzyme targets, making it a candidate for next-generation agrochemicals. This dual applicability in human health and agriculture underscores the compound's interdisciplinary relevance.
Analytical characterization of 2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise structural elucidation, a critical step in quality control for research-grade chemicals. The compound's CAS No. 2172539-33-0 is often cross-referenced in patent literature, highlighting its role in proprietary formulations and intellectual property strategies.
In summary, 2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172539-33-0) exemplifies the convergence of structural ingenuity and functional versatility. Its exploration aligns with contemporary scientific priorities, from drug discovery to sustainable agriculture, making it a compound of enduring interest in the chemical sciences.
2172539-33-0 (2-1-(4-methoxybutan-2-yl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)